Cas no 2137672-99-0 (4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane)
4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane Chemical and Physical Properties
Names and Identifiers
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- 4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane
- EN300-784800
- 2137672-99-0
-
- Inchi: 1S/C14H17FN4/c15-12-4-1-3-11(9-12)14-10-17-18-19(14)13-5-2-7-16-8-6-13/h1,3-4,9-10,13,16H,2,5-8H2
- InChI Key: IEGQCSQDIXALJC-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C1=CN=NN1C1CCNCCC1
Computed Properties
- Exact Mass: 260.14372472g/mol
- Monoisotopic Mass: 260.14372472g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 42.7Ų
4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-784800-1.0g |
4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane |
2137672-99-0 | 95% | 1.0g |
$1357.0 | 2024-05-22 | |
| Enamine | EN300-784800-0.05g |
4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane |
2137672-99-0 | 95% | 0.05g |
$1140.0 | 2024-05-22 | |
| Enamine | EN300-784800-0.1g |
4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane |
2137672-99-0 | 95% | 0.1g |
$1195.0 | 2024-05-22 | |
| Enamine | EN300-784800-0.25g |
4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane |
2137672-99-0 | 95% | 0.25g |
$1249.0 | 2024-05-22 | |
| Enamine | EN300-784800-0.5g |
4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane |
2137672-99-0 | 95% | 0.5g |
$1302.0 | 2024-05-22 | |
| Enamine | EN300-784800-2.5g |
4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane |
2137672-99-0 | 95% | 2.5g |
$2660.0 | 2024-05-22 | |
| Enamine | EN300-784800-5.0g |
4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane |
2137672-99-0 | 95% | 5.0g |
$3935.0 | 2024-05-22 | |
| Enamine | EN300-784800-10.0g |
4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane |
2137672-99-0 | 95% | 10.0g |
$5837.0 | 2024-05-22 |
4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane
Comprehensive Overview of 4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane (CAS No. 2137672-99-0)
The compound 4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane (CAS No. 2137672-99-0) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a unique azepane core linked to a 1,2,3-triazole ring, which is further substituted with a 3-fluorophenyl group. Such structural motifs are often associated with enhanced bioavailability and target specificity, making this compound a promising candidate for further research.
In recent years, the scientific community has shown increasing interest in 1,2,3-triazole-containing compounds due to their versatile pharmacological properties. The click chemistry approach, which facilitates the synthesis of 1,2,3-triazoles, has revolutionized the development of novel therapeutics. The presence of a fluorophenyl group in 4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane further enhances its potential as a bioisostere, a feature highly sought after in modern drug design.
The azepane ring, a seven-membered nitrogen-containing heterocycle, is a key structural component of many biologically active molecules. Its incorporation into 4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane suggests potential applications in central nervous system (CNS) targeting, given the known ability of azepane derivatives to cross the blood-brain barrier. This has sparked curiosity among researchers exploring treatments for neurodegenerative diseases, a topic frequently searched in academic and pharmaceutical circles.
From a synthetic perspective, the compound's CAS number 2137672-99-0 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies. The growing demand for fluorinated compounds in drug development—driven by their metabolic stability and lipophilicity—has placed 4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane in the spotlight. Searches for fluorine in medicinal chemistry and triazole-based drugs have surged, reflecting the compound's relevance in contemporary research.
Another area of interest is the compound's potential role in kinase inhibition. Kinases are a hot topic in oncology research, and the 1,2,3-triazole moiety is known to interact with kinase active sites. This has led to speculation about the compound's utility in targeted cancer therapies, a subject frequently queried in scientific databases and AI-driven literature reviews.
In summary, 4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane (CAS No. 2137672-99-0) represents a fascinating intersection of structural ingenuity and therapeutic potential. Its azepane and 1,2,3-triazole components, combined with the strategic fluorophenyl substitution, make it a compelling subject for further investigation in drug discovery and development.
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